EB 47

• IUPAC Name: 2-[4-[(2S,3R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolane-2-carbonyl]piperazin-1-yl]-N-(1-oxo-2,3-dihydroisoindol-4-yl)acetamide;dihydrochloride
• InChI: InChI=1S/C24H27N9O6.2ClH/c25-20-16-21(28-10-27-20)33(11-29-16)24-18(36)17(35)19(39-24)23(38)32-6-4-31(5-7-32)9-15(34)30-14-3-1-2-12-13(14)8-26-22(12)37;;/h1-3,10-11,17-19,24,35-36H,4-9H2,(H,26,37)(H,30,34)(H2,25,27,28);2*1H/t17-,18?,19+,24-;;/m1../s1
• InChI Key: VVMQSDIMNDTMII-LLGQWWOSSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=C2CNC3=O)C(=O)C4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O.Cl.Cl
• Isomeric SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=C2CNC3=O)C(=O)[C@@H]4[C@@H](C([C@@H](O4)N5C=NC6=C(N=CN=C65)N)O)O.Cl.Cl
• Molecular Formula: C24H29Cl2N9O6
• Molecular Weight: 610.4 g/mol

Description

EB-47 is a potent and selective inhibitor of PARP-1/ARTD-1. It has an IC50 value of 45 nM and shows modest potency against ARTD5 with an IC50 value of 410 nM. EB-47 mimics the substrate NAD+ and extends from the nicotinamide to the adenosine subsite.

Molecular Structure Analysis

The molecular structure of EB-47 is complex. It’s known that EB-47 mimics the substrate NAD+ and extends from the nicotinamide to the adenosine subsite. More detailed structural information would require advanced techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

EB-47 is known to inhibit PARP1, a key DNA repair protein. It does this by mimicking the substrate NAD+ and extending from the nicotinamide to the adenosine subsite. This inhibits the ability of PARP1 to add adenosine diphosphate (ADP)–ribose moieties onto itself and its target proteins, nucleic acids, and metabolites.

Physical And Chemical Properties Analysis

EB-47 is a white solid with a molecular weight of 537.53. Its chemical formula is C24H27N9O6. It’s soluble in DMSO but insoluble in water.

Scientific Research Applications

PARP Inhibition

. PARP-1 is an enzyme that plays a key role in DNA repair and programmed cell death. .

Cell Structure Applications

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Cytoprotection Against Oxidative Damage

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Reperfusion Injury Research

. Reperfusion injury is tissue damage caused when blood supply returns after a period of ischemia or lack of oxygen. .

Inflammation Research

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Matrix Metalloproteinase-2 (MMP-2) Activity Research

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Mechanism of Action

Target of Action

EB-47 is a potent and selective inhibitor of Poly (ADP-ribose) polymerase-1 (PARP-1), also known as ARTD-1. PARP-1 is a nuclear enzyme involved in DNA repair, genomic stability, and programmed cell death. It plays a crucial role in the repair of single-strand DNA breaks by recruiting and activating other DNA repair proteins .

Mode of Action

EB-47 mimics the structure of NAD+, the natural substrate of PARP-1. It binds to the NAD+ binding site of PARP-1, thereby inhibiting its activity. This inhibition prevents PARP-1 from synthesizing poly (ADP-ribose) chains, which are essential for recruiting DNA repair proteins to sites of damage. As a result, DNA repair is compromised, leading to the accumulation of DNA damage and ultimately cell death, particularly in cancer cells deficient in BRCA1/2 genes .

Biochemical Pathways

The primary biochemical pathway affected by EB-47 is the DNA damage response (DDR) pathway. By inhibiting PARP-1, EB-47 disrupts the repair of single-strand DNA breaks. This leads to the formation of double-strand breaks during DNA replication, which are more lethal to cells. The accumulation of DNA damage activates cell death pathways, including apoptosis .

Pharmacokinetics

EB-47 exhibits favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) profiles. It has a high bioavailability, allowing it to effectively reach and inhibit PARP-1 in target tissues. The compound is metabolized primarily in the liver and excreted via the kidneys .

Result of Action

At the molecular level, EB-47’s inhibition of PARP-1 leads to the accumulation of unrepaired DNA damage. This triggers cell cycle arrest and apoptosis, particularly in cancer cells with defective DNA repair mechanisms. At the cellular level, this results in reduced tumor growth and increased sensitivity to other DNA-damaging agents, making EB-47 a promising candidate for combination therapies in cancer treatment .

Action Environment

The efficacy and stability of EB-47 can be influenced by various environmental factors. For instance, the presence of other DNA-damaging agents can enhance its effectiveness by increasing the burden of DNA damage. Additionally, the compound’s stability can be affected by pH, temperature, and the presence of metabolic enzymes. Understanding these factors is crucial for optimizing the therapeutic use of EB-47 .

EB-47 represents a significant advancement in targeted cancer therapy, particularly for tumors with deficiencies in DNA repair mechanisms. Its ability to selectively inhibit PARP-1 and induce cell death in cancer cells highlights its potential as a valuable addition to the arsenal of anticancer agents.

: Immune System Research : Oxford Academic Journal : MedChemExpress